![molecular formula C8H10F3I B6233100 1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane CAS No. 2287283-22-9](/img/new.no-structure.jpg)
1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane
Overview
Description
1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[111]pentane is a chemical compound characterized by its unique bicyclic structure and the presence of iodine and trifluoropropyl groups
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[111]pentane typically involves the reaction of bicyclo[111]pentane derivatives with iodine and trifluoropropyl reagents One common method includes the iodination of bicyclo[11The reaction conditions often require specific solvents, temperatures, and catalysts to ensure high yield and purity .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and advanced purification techniques to produce high-purity 1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane.
Chemical Reactions Analysis
Types of Reactions
1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom can be substituted with other functional groups using nucleophilic reagents.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different products.
Addition Reactions: The bicyclic structure allows for addition reactions with various electrophiles and nucleophiles
Common Reagents and Conditions
Common reagents used in these reactions include halogenating agents, reducing agents like lithium aluminum hydride, and oxidizing agents such as potassium permanganate. Reaction conditions vary depending on the desired transformation, often involving specific temperatures, solvents, and catalysts .
Major Products Formed
The major products formed from these reactions depend on the type of reaction and the reagents used. For example, substitution reactions may yield derivatives with different functional groups, while oxidation and reduction can lead to various oxidized or reduced forms of the compound .
Scientific Research Applications
1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane has several scientific research applications:
Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.
Material Science: The compound’s unique structure makes it useful in the development of new materials with specific properties.
Medicinal Chemistry: Researchers explore its potential as a precursor for pharmaceuticals and other bioactive compounds.
Industrial Chemistry: It is used in the production of specialty chemicals and intermediates
Mechanism of Action
The mechanism of action of 1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane involves its interaction with various molecular targets and pathways. The iodine and trifluoropropyl groups can participate in different chemical reactions, influencing the compound’s reactivity and stability. The bicyclic structure also plays a role in determining the compound’s behavior in different environments .
Comparison with Similar Compounds
Similar Compounds
1-iodo-3-(trifluoromethyl)bicyclo[1.1.1]pentane: Similar in structure but with a trifluoromethyl group instead of a trifluoropropyl group.
3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentan-1-amine: Contains an amine group instead of iodine.
Uniqueness
1-iodo-3-(3,3,3-trifluoropropyl)bicyclo[1.1.1]pentane is unique due to its specific combination of iodine and trifluoropropyl groups, which impart distinct chemical properties and reactivity. This makes it valuable for specialized applications in various fields .
Properties
CAS No. |
2287283-22-9 |
|---|---|
Molecular Formula |
C8H10F3I |
Molecular Weight |
290.1 |
Purity |
95 |
Origin of Product |
United States |
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